![molecular formula C15H21N5O2S B2499731 3-((2-(azepan-1-yl)-2-oxoethyl)thio)-5,6-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one CAS No. 891128-37-3](/img/structure/B2499731.png)
3-((2-(azepan-1-yl)-2-oxoethyl)thio)-5,6-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one
Description
3-((2-(azepan-1-yl)-2-oxoethyl)thio)-5,6-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C15H21N5O2S and its molecular weight is 335.43. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Triazolopyrimidine derivatives have been synthesized and evaluated for their antimicrobial activity against a variety of Gram-positive and Gram-negative bacteria as well as fungi. The synthesized compounds exhibited potent antimicrobial activity, with minimal inhibitory concentrations (MIC) comparable to those of established antimicrobial agents such as levofloxacin and nystatin (Abu‐Hashem & El‐Shazly, 2019).
Herbicidal Activity
A series of triazolopyrimidine derivatives were designed, synthesized, and tested for herbicidal activity against common agricultural pests such as rape and barnyard grass. Some compounds demonstrated moderate herbicidal activity, indicating potential applications in agricultural pest management (Wang et al., 2006).
Antifungal and Anticancer Potential
Compounds incorporating triazolopyrimidine motifs have been synthesized and screened for their antifungal and anticancer activities. Notably, certain derivatives showed higher activity than standard drugs against specific fungal strains, suggesting their potential utility in developing new antifungal and anticancer agents (Mabkhot et al., 2016).
Chemical Synthesis and Structural Analysis
Research on triazolopyrimidine derivatives has also focused on their chemical synthesis, exploring various reaction pathways and conditions to create novel compounds with potential biological activities. Structural elucidation of these compounds is achieved through spectroscopic methods, supporting the exploration of their utility in various scientific applications (Hossain & Bhuiyan, 2009).
properties
IUPAC Name |
3-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N5O2S/c1-10-11(2)20-14(16-13(10)22)17-18-15(20)23-9-12(21)19-7-5-3-4-6-8-19/h3-9H2,1-2H3,(H,16,17,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIRKSTCBGCURRX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(=NN=C2SCC(=O)N3CCCCCC3)NC1=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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